Cas no 17403-47-3 (5-Nitro-2,3-dihydro-1-benzofuran)
5-Nitro-2,3-dihydro-1-benzofuran Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitro-2,3-dihydrobenzofuran
- 5-Nitro-2,3-dihydro-1-benzofuran
- Benzofuran,2,3-dihydro-5-nitro
- 2,3-Dihydro-5-nitrobenzofuran
- TYPKKUFDAHEIOP-UHFFFAOYSA-N
- BCP19518
- Benzofuran, 2,3-dihydro-5-nitro-
- 5618AD
- AS06347
- CM10339
- AK143391
- 5-NITRO-2,3-DIHYDROBENZO[B]FURAN
- Z2687203922
- AKOS022176161
- 5-Nitro-2,3-dihydro-1-benzofuran;5-Nitro-2,3-dihydrobenzofuran;
- DTXSID70618378
- Z1486003387
- SCHEMBL1633977
- EN300-312770
- 17403-47-3
- MFCD22376562
- CS-B1173
- SY059858
- CL-0049
-
- MDL: MFCD22376562
- Inchi: 1S/C8H7NO3/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-2,5H,3-4H2
- InChI Key: TYPKKUFDAHEIOP-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2CC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 165.04300
- Monoisotopic Mass: 165.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55
- XLogP3: 1.8
Experimental Properties
- Density: 1.360±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 292.3±29.0℃/760mmHg
- Solubility: Very slightly soluble (0.3 g/l) (25 º C),
- PSA: 55.05000
- LogP: 2.05290
5-Nitro-2,3-dihydro-1-benzofuran Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Nitro-2,3-dihydro-1-benzofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM156567-5g |
5-Nitro-2,3-dihydro-1-benzofuran |
17403-47-3 | 95% | 5g |
$153 | 2021-06-08 | |
| Chemenu | CM156567-10g |
5-Nitro-2,3-dihydro-1-benzofuran |
17403-47-3 | 95% | 10g |
$224 | 2021-06-08 | |
| Chemenu | CM156567-25g |
5-Nitro-2,3-dihydro-1-benzofuran |
17403-47-3 | 95% | 25g |
$449 | 2021-06-08 | |
| Alichem | A019098764-5g |
5-Nitro-2,3-dihydrobenzofuran |
17403-47-3 | 95% | 5g |
171.20 USD | 2021-06-17 | |
| Alichem | A019098764-10g |
5-Nitro-2,3-dihydrobenzofuran |
17403-47-3 | 95% | 10g |
247.20 USD | 2021-06-17 | |
| Alichem | A019098764-25g |
5-Nitro-2,3-dihydrobenzofuran |
17403-47-3 | 95% | 25g |
475.20 USD | 2021-06-17 | |
| Apollo Scientific | OR110049-1g |
5-Nitro-2,3-dihydro-1-benzofuran |
17403-47-3 | 97% | 1g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR110049-5g |
5-Nitro-2,3-dihydro-1-benzofuran |
17403-47-3 | 97% | 5g |
£33.00 | 2025-02-19 | |
| Apollo Scientific | OR110049-10g |
5-Nitro-2,3-dihydro-1-benzofuran |
17403-47-3 | 97% | 10g |
£60.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N55730-1g |
2,3-Dihydro-5-nitrobenzofuran |
17403-47-3 | 97% | 1g |
¥27.0 | 2024-07-19 |
5-Nitro-2,3-dihydro-1-benzofuran Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 5-Nitro-2,3-dihydro-1-benzofuran
Introduction to 5-Nitro-2,3-dihydro-1-benzofuran (CAS No. 17403-47-3)
5-Nitro-2,3-dihydro-1-benzofuran, identified by the Chemical Abstracts Service Number (CAS No.) 17403-47-3, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the benzofuran family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a nitro group at the 5-position of the benzofuran core introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.
The chemical structure of 5-Nitro-2,3-dihydro-1-benzofuran consists of a benzene ring fused with a furan ring, with the nitro group (-NO₂) substituent positioned at the 5-position. This substitution pattern imparts reactivity that can be exploited in synthetic chemistry, enabling further derivatization to produce analogs with tailored pharmacological properties. The compound’s solubility, stability, and metabolic profile are also critical factors that influence its potential as a drug candidate.
In recent years, there has been growing interest in exploring the pharmacological potential of nitro-substituted benzofurans. The nitro group is a well-known pharmacophore that can participate in various biochemical interactions, including redox processes and enzyme inhibition. For instance, studies have demonstrated that nitroaromatic compounds can undergo bioactivation to form reactive species such as nitric oxide (NO), which plays a crucial role in modulating vascular tone, immune responses, and neurotransmission.
One of the most compelling areas of research involving 5-Nitro-2,3-dihydro-1-benzofuran is its investigation as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop compounds with anti-inflammatory, anticancer, and antimicrobial properties. The nitro group’s ability to engage in redox cycling makes it particularly attractive for designing prodrugs that release active species in vivo, potentially enhancing therapeutic efficacy while minimizing side effects.
Recent advances in computational chemistry and molecular modeling have facilitated the rational design of derivatives of 5-Nitro-2,3-dihydro-1-benzofuran. These tools allow scientists to predict binding affinities, metabolic stability, and pharmacokinetic profiles with high accuracy. By integrating experimental data with computational predictions, researchers can optimize the scaffold’s properties to improve drug-like characteristics such as solubility, permeability, and bioavailability.
The synthesis of 5-Nitro-2,3-dihydro-1-benzofuran typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include nitration of appropriately substituted benzofurans followed by reduction or cyclization steps to introduce the dihydro moiety. The choice of reagents and reaction conditions is critical to achieving high yields and purity, which are essential for downstream applications in pharmaceutical development.
In addition to its synthetic utility, 5-Nitro-2,3-dihydro-1-benzofuran has been studied for its potential role in drug discovery pipelines. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it may serve as a lead compound for further optimization. For example, derivatives of this molecule have shown promise in preclinical models as inhibitors of enzymes involved in inflammatory pathways such as cyclooxygenase (COX) and lipoxygenase (LOX).
The pharmacological evaluation of 5-Nitro-2,3-dihydro-1-benzofuran has revealed intriguing interactions with biological targets. In vitro studies have indicated that certain derivatives exhibit potent activity against bacterial pathogens by disrupting essential metabolic pathways. Similarly, animal models have shown that these compounds can modulate immune responses without significant toxicity at therapeutic doses. Such findings underscore the compound’s potential as a foundation for developing novel antibiotics or immunomodulators.
From a regulatory perspective, 5-Nitro-2,3-dihydro-1-benzofuran (CAS No. 17403-47-3) must be handled and characterized according to established guidelines to ensure safety and compliance with international standards. While it is not classified as a hazardous material under current regulations, proper storage conditions—such as temperature control and moisture exclusion—are recommended to maintain its stability during handling and transport.
The future direction of research on 5-Nitro-2,3-dihydro-1-benzofuran will likely focus on expanding its chemical space through structural modifications and exploring new biological targets. Advances in biocatalysis and flow chemistry may also enhance synthetic efficiency, enabling scalable production for industrial applications. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical candidates with tangible therapeutic benefits.
17403-47-3 (5-Nitro-2,3-dihydro-1-benzofuran) Related Products
- 170730-08-2(7-Hydroxy-5-nitro-2,3-dihydrobenzofuran)
- 178322-42-4(7-tert-Butyl-2,3-dihydro-3,3-dimethyl-5-nitro-benzofuran)
- 518990-46-0(Benzenamine, 4-ethoxy-5-ethyl-2-nitro- (9CI))
- 84594-78-5(6-Nitro-2,3-dihydrobenzofuran-5-amine)
- 646503-79-9(Benzene,5-nitro-1,3-bis[[5-nitro-2-(pentyloxy)phenyl]methyl]-2-(pentyloxy)-)
- 50386-60-2(6-nitro-3,4-dihydro-2H-1-benzopyran)
- 74401-37-9(Benzene, 1-[1,1-dimethyl-2-(4-nitrophenoxy)ethyl]-2-methoxy-)
- 911300-51-1(Benzofuran, 2,3-dihydro-6-nitro-)
- 1135494-44-8(3,3-Dimethyl-6-nitro-2,3-dihydro-benzofuran)
- 848780-29-0(Naphtho[1,2-b]furan, 2,3-dihydro-3-methyl-5-nitro-)